Cas no 105599-05-1 (1,2-Di([1,1':4',1''-terphenyl]-4-yl)ethanone)

• Product Name: 1,2-Di([1,1':4',1''-terphenyl]-4-yl)ethanone
• CAS No: 105599-05-1
• MF: C₃₈H₂₈O
• MW: 500.628330230713
• CID: 1093303
• PubChem ID: 72942662
• Update Time: 2025-04-20

1,2-Di([1,1':4',1''-terphenyl]-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1,2-Di([1,1':4',1''-terphenyl]-4-yl)ethanone
• 1,2-bis[4-(4-phenylphenyl)phenyl]ethanone
• 105599-05-1

• Inchi： 1S/C38H28O/c39-38(37-25-23-36(24-26-37)35-21-17-33(18-22-35)30-9-5-2-6-10-30)27-28-11-13-31(14-12-28)34-19-15-32(16-20-34)29-7-3-1-4-8-29/h1-26H,27H2
• InChI Key： KKHDIFGHXWCTLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)CC1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 500.214015512g/mol
• Monoisotopic Mass: 500.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 17.1Ų